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Compound of Interest

Compound Name: 3-Methoxypyrrolidine

Cat. No.: B1366375 Get Quote

For immediate release: A comprehensive technical guide on 3-Methoxypyrrolidine, a versatile

heterocyclic compound pivotal in contemporary drug discovery and chemical synthesis. This

document serves as a core resource for researchers, scientists, and professionals in drug

development, providing in-depth data on its molecular characteristics, synthesis, and its role in

modulating key biological pathways.

Core Molecular and Physical Properties
3-Methoxypyrrolidine is a valuable building block in organic synthesis, particularly recognized

for its utility as a pharmaceutical intermediate.[1][2] Its fundamental properties are summarized

below, offering a clear, comparative view for laboratory and research applications.

Property Value Source

Molecular Formula C₅H₁₁NO [3]

Molecular Weight 101.15 g/mol [3]

IUPAC Name 3-methoxypyrrolidine [3]

CAS Number 62848-20-8 [3]
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While detailed, step-by-step experimental protocols for the synthesis and analysis of 3-
Methoxypyrrolidine are proprietary and vary by institution, general methodologies have been

established in the scientific literature.

General Synthesis Method
A common synthetic route to (3S)-3-Methoxypyrrolidine involves the reaction of pyrrolidine

with methanol.[4] This process is a foundational method for producing this compound, which

serves as an important intermediate in the synthesis of more complex, biologically active

molecules.[1][4]

It is imperative for researchers to consult detailed scholarly articles and patents for specific

reaction conditions, including catalysts, temperature, pressure, and purification techniques, to

ensure the safe and efficient synthesis of 3-Methoxypyrrolidine. The purity of the final

compound is critical, especially in pharmaceutical applications, with a minimum purity of 97%

often required.[2]

Role in Signaling Pathway Modulation
While 3-Methoxypyrrolidine itself is primarily a structural motif, its derivatives have been

shown to exhibit significant biological activity. For instance, a closely related compound, 1-[5-

methoxy-2-(2-nitrovinyl)phenyl]pyrrolidine (MNP), has been demonstrated to modulate Toll-like

receptor (TLR) signaling pathways.[5] TLRs are a class of proteins that play a key role in the

innate immune system.

The diagram below illustrates the inhibitory effect of the 3-methoxypyrrolidine derivative on

the MyD88-dependent and TRIF-dependent TLR signaling pathways, which are crucial in the

inflammatory response.[5] This provides a model for how compounds containing the 3-
methoxypyrrolidine scaffold can be developed to target specific biological pathways.
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Inhibition of TLR Signaling by a 3-Methoxypyrrolidine Derivative.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [3-Methoxypyrrolidine: A Technical Overview for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1366375#3-methoxypyrrolidine-molecular-weight-
and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://www.benchchem.com/product/b1366375#3-methoxypyrrolidine-molecular-weight-and-formula
https://www.benchchem.com/product/b1366375#3-methoxypyrrolidine-molecular-weight-and-formula
https://www.benchchem.com/product/b1366375#3-methoxypyrrolidine-molecular-weight-and-formula
https://www.benchchem.com/product/b1366375#3-methoxypyrrolidine-molecular-weight-and-formula
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1366375?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1366375?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

